Cas no 35234-62-9 (9-methyl-N-propyl-9H-Purin-6-amine)

• Product Name: 9-methyl-N-propyl-9H-Purin-6-amine
• CAS No: 35234-62-9
• MF: C₉H₁₃N₅
• MW: 191.233020544052
• CID: 1111387
• PubChem ID: 221109
• Update Time: 2025-04-20

9-methyl-N-propyl-9H-Purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-methyl-N-propyl-9H-Purin-6-amine
• 35234-62-9
• SCHEMBL18520986
• NSC-4955
• 9-methyl-N-propylpurin-6-amine
• DTXSID60956675
• CHEMBL1968016
• NCI60_004189
• NSC4955

• Inchi： 1S/C9H13N5/c1-3-4-10-8-7-9(12-5-11-8)14(2)6-13-7/h5-6H,3-4H2,1-2H3,(H,10,11,12)
• InChI Key： KGVDZSITWBPXTJ-UHFFFAOYSA-N
• SMILES： N(C1=C2C(=NC=N1)N(C)C=N2)CCC

Computed Properties

• Exact Mass: 191.11729
• Monoisotopic Mass: 191.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 381.2°C at 760 mmHg
• Flash Point: 184.4°C
• Refractive Index: 1.659
• PSA: 55.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines